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Compound of Interest

4-amino-N-cyclohexyl-N-
Compound Name:
methylbenzenesulfonamide

Cat. No.: B185599

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-amino-N-cyclohexyl-N-
methylbenzenesulfonamide, a molecule of interest within the broader class of sulfonamides.
While specific literature on this exact compound is limited, this document extrapolates from the
rich data available on structurally related 4-aminobenzenesulfonamide derivatives to present its
potential synthesis, biological activities, and relevant experimental protocols. The information
herein is intended to serve as a foundational resource for researchers investigating this and
similar chemical entities.

Introduction

The 4-aminobenzenesulfonamide core is a well-established pharmacophore, forming the basis
of sulfa drugs, the first class of synthetic antimicrobial agents. Beyond their antibacterial
properties, derivatives of this scaffold have demonstrated a wide range of biological activities,
including anticancer, anticonvulsant, and diuretic effects. The substitution at the sulfonamide
nitrogen with a cyclohexyl and a methyl group in 4-amino-N-cyclohexyl-N-
methylbenzenesulfonamide suggests a modulation of its physicochemical properties, such as
lipophilicity, which could significantly influence its biological profile. This review explores the
potential of this specific substitution pattern based on the established activities of its chemical
relatives.
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Synthesis

A plausible synthetic route to 4-amino-N-cyclohexyl-N-methylbenzenesulfonamide can be
extrapolated from standard procedures for the synthesis of N,N-disubstituted sulfonamides. A
common approach involves the reaction of a sulfonyl chloride with a secondary amine.

A proposed synthetic workflow is outlined below:
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Step 1: Protection of Amino Group

Protecting Agent (€.g., Acetic Anhydride)
Acetylation . chloride
4-Aminobenzenesulfonyl chloride

Nucleophilic Substitution

Step 2: Sulfonamide Formation

N-Cyclohexyl-N-methylamine € ido-N-cyclohexyl-N i j
Removal of Acetyl Group

Step 3: Deprotection

Acidic or Basic Hydrolysis 4-amino-N-cyclohexyl-N-methylbenzenesulfonamide
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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